Cas no 1337185-13-3 (3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine)

3-2-Chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine is a specialized heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, further functionalized with a morpholine moiety. This structure imparts unique reactivity and stability, making it valuable in agrochemical and pharmaceutical intermediates. The chloro and trifluoromethyl groups enhance electrophilic properties, facilitating selective transformations, while the morpholine ring contributes to solubility and bioavailability. Its well-defined molecular architecture allows for precise modifications in synthesis, particularly in the development of crop protection agents and bioactive molecules. The compound’s robustness under varied conditions ensures reliability in industrial applications, offering a versatile building block for advanced chemical synthesis.
3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine structure
1337185-13-3 structure
Product Name:3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine
CAS No:1337185-13-3
MF:C10H10ClF3N2O
MW:266.647411823273
CID:5966114
PubChem ID:165798705
Update Time:2025-06-12

3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine
    • 3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
    • EN300-1962129
    • 1337185-13-3
    • Inchi: 1S/C10H10ClF3N2O/c11-9-7(8-5-17-2-1-15-8)3-6(4-16-9)10(12,13)14/h3-4,8,15H,1-2,5H2
    • InChI Key: BWVIIKFPBRWQJU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(C(F)(F)F)=CN=1)C1COCCN1

Computed Properties

  • Exact Mass: 266.0433751g/mol
  • Monoisotopic Mass: 266.0433751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.2Ų

3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1962129-1g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
1g
$1629.0 2023-09-17
Enamine
EN300-1962129-5g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
5g
$4722.0 2023-09-17
Enamine
EN300-1962129-10g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
10g
$7004.0 2023-09-17
Enamine
EN300-1962129-0.05g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
0.05g
$1368.0 2023-09-17
Enamine
EN300-1962129-0.1g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
0.1g
$1433.0 2023-09-17
Enamine
EN300-1962129-0.25g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
0.25g
$1498.0 2023-09-17
Enamine
EN300-1962129-0.5g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
0.5g
$1563.0 2023-09-17
Enamine
EN300-1962129-1.0g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
1g
$1629.0 2023-05-31
Enamine
EN300-1962129-2.5g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
2.5g
$3191.0 2023-09-17
Enamine
EN300-1962129-5.0g
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
1337185-13-3
5g
$4722.0 2023-05-31

Additional information on 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine

Recent Advances in the Study of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine (CAS: 1337185-13-3)

The compound 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine (CAS: 1337185-13-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl group and morpholine ring, contribute to its ability to interact with various biological targets. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine using a multi-step protocol that ensures high yield and purity. The compound was further derivatized to produce a series of analogs, which were screened for their inhibitory activity against a panel of kinases. Preliminary results indicated promising activity against specific kinase targets involved in cancer progression.

In addition to its role in kinase inhibition, 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics.

Another area of interest is the compound's potential anti-inflammatory effects. Research published in European Journal of Pharmacology (2023) explored the ability of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine derivatives to modulate inflammatory pathways. The findings suggested that these compounds could inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This opens up possibilities for their use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in animal models.

In conclusion, 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine (CAS: 1337185-13-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and inflammation. Continued research and development efforts are expected to yield novel drug candidates based on this compound, addressing unmet medical needs in these fields.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.